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Cat. No.: B1346267

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopentylmalonic acid (CAS 5660-81-1), also known as 2-cyclopentylpropanedioic acid, is
a dicarboxylic acid featuring a cyclopentyl ring attached to a malonic acid backbone.[1] This
unique structure, combining a hydrophobic cycloalkane with a reactive acidic moiety, makes it a
valuable building block in organic synthesis.[1] It serves as a potential intermediate in the
synthesis of more complex molecules, including those with potential applications in the
pharmaceutical and agrochemical industries.[1] This guide provides a comprehensive overview
of the chemical properties, a detailed experimental protocol for its synthesis via malonic ester
synthesis, and the available analytical data for cyclopentylmalonic acid. To date, specific
studies on the biological activity and its role in signaling pathways are not extensively
documented in publicly available literature.

Chemical and Physical Properties

Cyclopentylmalonic acid is typically a white to off-white crystalline solid.[1] The presence of
two carboxylic acid groups renders it soluble in polar solvents such as water and alcohols.[1]
The cyclopentyl group imparts a degree of hydrophobicity, influencing its solubility and
interactions with other molecules.[1]

Table 1: Physical and Chemical Properties of Cyclopentylmalonic Acid
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Property Value Reference(s)

CAS Number 5660-81-1 [1]

Molecular Formula CsH1204 [1]

Molecular Weight 172.18 g/mol [1]
White to off-white

Appearance [1]
powder/crystal

Melting Point 162 °C [2]

N Soluble in polar solvents
Solubility [1]
(water, alcohols)

2-Cyclopentylpropanedioic
Synonyms ) ) ) [1]
acid, Cyclopentyl Malonic Acid

Synthesis of Cyclopentylmalonic Acid

The most established and versatile method for the synthesis of cyclopentylmalonic acid is
the malonic ester synthesis. This classical approach involves two key steps: the alkylation of a
malonate ester with a suitable cyclopentyl halide, followed by hydrolysis of the resulting diester
and subsequent decarboxylation.

Experimental Protocol: Synthesis via Malonic Ester
Condensation

This protocol is based on well-established procedures for the alkylation of diethyl malonate and
subsequent hydrolysis.

Step 1: Alkylation of Diethyl Malonate with Cyclopentyl Bromide
Materials:
o Diethyl malonate

e Sodium ethoxide (or sodium metal and absolute ethanol to prepare in situ)
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Cyclopentyl bromide

Absolute ethanol

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sodium ethoxide in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon).

To the stirred solution, add diethyl malonate dropwise at room temperature. The formation of
the sodium salt of diethyl malonate may result in the formation of a white precipitate.

Following the addition of diethyl malonate, add cyclopentyl bromide dropwise to the reaction
mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and remove the ethanol
under reduced pressure.

Partition the residue between diethyl ether and water. Separate the organic layer, wash with
saturated aqueous ammonium chloride solution and brine, and then dry over anhydrous
magnesium sulfate.

Filter the drying agent and concentrate the organic layer under reduced pressure to obtain
crude diethyl cyclopentylmalonate. The crude product can be purified by vacuum distillation.

Step 2: Hydrolysis of Diethyl Cyclopentylmalonate to Cyclopentylmalonic Acid

Materials:
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Diethyl cyclopentylmalonate (from Step 1)
Potassium hydroxide (or sodium hydroxide)
Ethanol

Water

Concentrated hydrochloric acid

Diethyl ether

Procedure:

In a round-bottom flask, dissolve diethyl cyclopentylmalonate in ethanol.
Add a solution of potassium hydroxide in water to the flask.

Heat the mixture to reflux for several hours until the hydrolysis is complete (monitored by
TLC).

Cool the reaction mixture to room temperature and remove the ethanol under reduced
pressure.

Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any
unreacted starting material.

Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric
acid until the solution is strongly acidic (pH ~1-2). Cyclopentylmalonic acid will precipitate
as a white solid.

Collect the solid product by vacuum filtration and wash with cold water.

The crude cyclopentylmalonic acid can be purified by recrystallization from a suitable
solvent (e.g., water or an ethanol/water mixture).

Synthesis Workflow Diagram
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Caption: Synthesis of Cyclopentylmalonic Acid via Malonic Ester Synthesis.

Analytical Data
Mass Spectrometry

A mass spectrum for cyclopentylmalonic acid is available, providing evidence for its
molecular weight and fragmentation pattern.

Table 2: Mass Spectrometry Data for Cyclopentylmalonic Acid
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miz Intensity

41.0 41.9

44.0 26.8

60.0 24.3

67.0 38.9

172.0 (Molecular lon)

Note: The full fragmentation data can be found in the cited literature.

Spectroscopic Data (NMR and IR)

As of the latest literature search, detailed experimental *H NMR, 3C NMR, and IR spectra for
cyclopentylmalonic acid (CAS 5660-81-1) are not readily available in public databases.
Researchers are advised to acquire this data upon synthesis or purchase for full
characterization.

Biological Activity and Applications in Drug
Development

Currently, there is a lack of specific studies detailing the biological activity of
cyclopentylmalonic acid. While malonic acid derivatives, in general, are explored for various
therapeutic applications, and the cyclopentane moiety is present in numerous biologically
active molecules, the specific contributions and potential of cyclopentylmalonic acid in drug
discovery remain an area for future investigation. No information regarding its interaction with
specific signaling pathways or its potential as an enzyme inhibitor has been reported.

Safety Information

Cyclopentylmalonic acid should be handled with appropriate safety precautions in a
laboratory setting.

Table 3: GHS Hazard Information
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Pictogram Signal Word Hazard Statement(s)

H315: Causes skin
GHSO07 Warning irritation.H319: Causes serious

eye irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P280: Wear protective gloves/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P337 + P313: If eye irritation persists: Get medical advice/attention.

Conclusion

Cyclopentylmalonic acid is a readily synthesizable dicarboxylic acid with potential as a
building block in organic chemistry. This guide provides the essential chemical and physical
properties, a detailed experimental protocol for its synthesis, and the available analytical data.
The lack of published biological activity data presents an opportunity for researchers in drug
discovery and related fields to explore the potential of this compound. Further studies are
warranted to elucidate its spectroscopic characteristics fully and to investigate its potential
biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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